Cas no 2248313-66-6 (3-(Difluoromethyl)-2,6-dimethylbenzoic acid)

• Product Name: 3-(Difluoromethyl)-2,6-dimethylbenzoic acid
• CAS No: 2248313-66-6
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6545418
• PubChem ID: 137940101
• Update Time: 2025-11-01

3-(Difluoromethyl)-2,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248313-66-6
• 3-(Difluoromethyl)-2,6-dimethylbenzoic acid
• EN300-6509583

• Inchi： 1S/C10H10F2O2/c1-5-3-4-7(9(11)12)6(2)8(5)10(13)14/h3-4,9H,1-2H3,(H,13,14)
• InChI Key： HWBXAICJLKFEKI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C)C(C(=O)O)=C1C)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(Difluoromethyl)-2,6-dimethylbenzoic acid

3-(Difluoromethyl)-2,6-dimethylbenzoic acid: A Comprehensive Overview

3-(Difluoromethyl)-2,6-dimethylbenzoic acid (CAS No. 2248313-66-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its difluoromethyl group and dimethyl substituents, which confer distinct chemical and physical properties.

The difluoromethyl group is a key feature of this compound, contributing to its reactivity and stability. Fluorinated compounds are known for their enhanced biological activity and metabolic stability, making them valuable in drug design. The presence of the difluoromethyl group can significantly influence the pharmacokinetic properties of a molecule, such as its solubility, lipophilicity, and bioavailability.

The dimethyl substituents on the benzene ring further enhance the compound's stability and reduce its reactivity towards oxidative degradation. These substituents also play a crucial role in modulating the electronic properties of the molecule, which can be leveraged in the design of functional materials and pharmaceuticals.

In the context of pharmaceutical research, 3-(Difluoromethyl)-2,6-dimethylbenzoic acid has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in cancer metabolism and inflammatory processes.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-(Difluoromethyl)-2,6-dimethylbenzoic acid as a scaffold for designing potent inhibitors of histone deacetylases (HDACs). HDAC inhibitors are a class of drugs with significant therapeutic potential in cancer treatment due to their ability to induce cell cycle arrest, apoptosis, and differentiation. The study demonstrated that derivatives of this compound exhibited high selectivity and potency against HDACs, making them promising candidates for further development.

Beyond pharmaceutical applications, 3-(Difluoromethyl)-2,6-dimethylbenzoic acid has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Research has shown that compounds with similar structures can enhance charge transport properties and improve device performance.

In the realm of synthetic chemistry, the synthesis of 3-(Difluoromethyl)-2,6-dimethylbenzoic acid has been optimized through various methodologies. One common approach involves the reaction of 2,6-dimethylbenzyl alcohol with difluoroacetic acid or its derivatives. Advanced synthetic techniques have enabled the efficient production of this compound on both laboratory and industrial scales.

The environmental impact of compounds like 3-(Difluoromethyl)-2,6-dimethylbenzoic acid is an important consideration. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with these chemicals. Additionally, ongoing research aims to develop greener synthetic methods that reduce waste and energy consumption.

In conclusion, 3-(Difluoromethyl)-2,6-dimethylbenzoic acid (CAS No. 2248313-66-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure offers a foundation for innovative applications in pharmaceuticals and materials science. As research continues to advance, this compound is likely to play an increasingly important role in the development of new technologies and therapeutic agents.